Cas no 1882650-14-7 (Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]-)

• Product Name: Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]-
• CAS No: 1882650-14-7
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5285121
• Update Time: 2025-05-30

Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]-

• Inchi： 1S/C14H19BrO/c15-12-14(7-4-8-14)9-10-16-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2
• InChI Key： DCSZAMFFXYJLOJ-UHFFFAOYSA-N
• SMILES： C1(COCCC2(CBr)CCC2)=CC=CC=C1

Additional information on Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]-

Comprehensive Overview of Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- (CAS No. 1882650-14-7)

Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- (CAS No. 1882650-14-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclobutyl and bromomethyl functional groups, is often utilized in advanced chemical synthesis and material science. Researchers and industry professionals are increasingly interested in its role as a building block for more complex molecules, particularly in the development of novel polymers and pharmaceuticals.

The molecular structure of Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- features a benzene ring substituted with a [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl] side chain. This configuration imparts unique reactivity, making it valuable for cross-coupling reactions and functional group transformations. Recent studies highlight its potential in click chemistry, a rapidly growing field that focuses on efficient and modular synthesis techniques. The compound's ability to participate in high-yield reactions has made it a subject of interest for chemists exploring sustainable and scalable synthetic routes.

In the context of current trends, Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- aligns with the growing demand for green chemistry solutions. As industries seek to reduce environmental impact, this compound's potential for use in low-waste synthesis and catalytic processes is being actively investigated. Additionally, its applications in drug discovery and bioconjugation are areas of ongoing research, with preliminary studies suggesting its utility in targeted drug delivery systems.

From a commercial perspective, CAS No. 1882650-14-7 is often discussed in forums and publications related to specialty chemicals and fine chemical manufacturing. Its synthesis and purification require precise conditions, which has led to advancements in process optimization and analytical techniques. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial laboratories.

Safety and handling of Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- are critical considerations for researchers. While not classified under stringent regulatory categories, proper laboratory practices and personal protective equipment (PPE) are recommended when working with this compound. Its stability under various conditions is well-documented, but storage in anhydrous environments is advised to prevent degradation.

Looking ahead, the future of Benzene, [[2-[1-(bromomethyl)cyclobutyl]ethoxy]methyl]- appears promising, with potential expansions into nanotechnology and advanced materials. Its compatibility with surface modification techniques opens doors for applications in coatings and electronic materials. As research continues, this compound is expected to play a pivotal role in the next generation of chemical innovations.